Cas no 125175-65-7 (Isoquinoline,1-[3,5-bis(2-methoxyethoxy)phenyl]-6,7-dimethoxy-3-methyl-)

• Product Name: Isoquinoline,1-[3,5-bis(2-methoxyethoxy)phenyl]-6,7-dimethoxy-3-methyl-
• CAS No: 125175-65-7
• MF: C₂₄H₂₉NO₆
• MW: 427.490167379379
• CID: 177115
• PubChem ID: 130386
• Update Time: 2025-04-19

Isoquinoline,1-[3,5-bis(2-methoxyethoxy)phenyl]-6,7-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1-[3,5-bis(2-methoxyethoxy)phenyl]-6,7-dimethoxy-3-methyl-
• 1-[3,5-bis(2-methoxyethoxy)phenyl]-6,7-dimethoxy-3-methylisoquinoline
• SDZ MNS 949
• 1-(3,5-Bis(2-methoxyethoxy)phenyl)-6,7-dimethoxy-3-methylisoquinoline
• 6,7-Dimethoxy-3-methyl-1-(3',5'-bis(methoxyethoxy)phenyl)isoquinoline
• Isoquinoline, 1-(3,5-bis(2-methoxyethoxy)phenyl)-6,7-dimethoxy-3-methyl-
• SCHEMBL7744561
• SDZ-MNS-949
• 125175-65-7
• DTXSID30154702

• Inchi： 1S/C24H29NO6/c1-16-10-17-13-22(28-4)23(29-5)15-21(17)24(25-16)18-11-19(30-8-6-26-2)14-20(12-18)31-9-7-27-3/h10-15H,6-9H2,1-5H3
• InChI Key： MJAIGHGDMDYBHJ-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=C(C=C(C=1)C1C2C=C(C(=CC=2C=C(C)N=1)OC)OC)OCCOC

Computed Properties

• Exact Mass: 427.19957
• Monoisotopic Mass: 427.199488
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8

Experimental Properties

• Density: 1.145
• Boiling Point: 548.2°Cat760mmHg
• Flash Point: 192.4°C
• Refractive Index: 1.558
• PSA: 68.27